![molecular formula C23H46 B011327 Heptadecylcyclohexane CAS No. 19781-73-8](/img/structure/B11327.png)
Heptadecylcyclohexane
Overview
Description
Heptadecylcyclohexane (HDC) is a hydrocarbon molecule with a molecular formula of C17H36. It is an aliphatic compound, meaning that it has no aromatic rings, and is composed of only hydrogen and carbon atoms. HDC is a saturated hydrocarbon, meaning that all of its carbon-carbon bonds are single bonds. HDC is a colorless, odorless, and flammable liquid at room temperature. It is insoluble in water, but soluble in organic solvents such as ether and benzene. HDC is widely used in the chemical and pharmaceutical industries for a variety of applications.
Scientific Research Applications
Organic Electronics and Photovoltaics : Bicyclo[4.1.0]hept-1,6-ene, with low energy barriers to flexing along its fused double bond, shows promise for applications in organic electronics and photovoltaics (Billups et al., 1996).
Drug Discovery : Substituted, heterocyclic spiro[3.3]heptanes have been synthesized, offering potential as stable alternatives to 1,3-heteroatom-substituted cyclohexanes in drug discovery (Burkhard et al., 2010).
Catalytic Oxidation : Advances in the catalytic oxidation of cyclohexene provide valuable synthetic intermediates for both academic and industrial applications (Cao et al., 2018).
Chromatography : The stability of Arizona liquid systems in countercurrent chromatography is affected by different alkanes, including heptane, highlighting the importance of solvent choice in chromatographic separations (Berthod et al., 2005).
Catalyst Deactivation Studies : The deactivation of catalysts in the reaction of methylcyclohexane and n-heptane has been studied, providing insights into the mechanisms of catalytic processes (Doolittle et al., 1987).
Pharmaceutical Research : Norbornane compounds, related to heptane structures, have gained importance in pharmaceutical research due to their unique molecular shape and voluminous carbon skeleton (Buchbauer et al., 1999).
Alkane Hydroxylation : Alkane hydroxylation catalyzed by metalloporphyrins involves different active oxygen species, providing insights into the oxidation mechanisms of alkanes (Mansuy et al., 1982).
Microbial Degradation : Microbial organisms can degrade and assimilate n-alkyl-substituted cycloalkanes, an important consideration for environmental and biotechnological applications (Beam & Perry, 1974).
properties
IUPAC Name |
heptadecylcyclohexane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H46/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-17-20-23-21-18-16-19-22-23/h23H,2-22H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VLHZQNGNJQYAIZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCCCC1CCCCC1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H46 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40173489 | |
Record name | Heptadecylcyclohexane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40173489 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
322.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
19781-73-8 | |
Record name | Heptadecylcyclohexane | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=19781-73-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Heptadecylcyclohexane | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0019781738 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Heptadecylcyclohexane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40173489 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Heptadecylcyclohexane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.039.356 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: Can microorganisms utilize heptadecylcyclohexane as a source of energy and carbon?
A1: Yes, research indicates that certain hydrocarbon-utilizing microorganisms can indeed utilize this compound as their sole source of carbon and energy for growth. []
Q2: How do microorganisms break down this compound?
A2: Studies suggest that microorganisms utilize both alpha- and beta-oxidation pathways to break down n-alkyl-substituted cycloalkanes like this compound. This is supported by the analysis of fatty acids present in the microorganisms after growth on dodecylcyclohexane, revealing the incorporation of products from both oxidation pathways. [] Interestingly, the research also suggests that ring cleavage during the degradation process is more likely when the side chain (heptadecyl in this case) contains an odd number of carbon atoms. []
Q3: Does the presence of this compound in wood impact its durability?
A3: While not directly addressed in the provided research, one study found that Tristaniopsis beccarii wood contains this compound within its extractives. [] This research demonstrated a strong correlation between the total extractives content in the wood and its resistance to decay by various fungi. [] This suggests that this compound, as a component of these extractives, could contribute to the natural durability of the wood. Further research would be needed to confirm the specific role of this compound in this context.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.